Cas no 930-02-9 (Vinyl Octadecyl Ether)

• Product Name: Vinyl Octadecyl Ether
• CAS No: 930-02-9
• MF: C₂₀H₄₀O
• MW: 296.531006813049
• MDL: MFCD00026686
• CID: 40279
• PubChem ID: 87574037
• Update Time: 2025-11-01

Vinyl Octadecyl Ether Chemical and Physical Properties

Names and Identifiers

• Octadecyl vinyl ether
• Vinyl octadecyl ether
• 1-(Vinyloxy)octadecane
• Stearyl Vinyl Ether
• 1-(Ethenyloxy)octadecane (ACI)
• Ether, octadecyl vinyl (6CI, 7CI, 8CI)
• 1-(Vinyloxo)octadecane
• 1-Ethenoxyoctadecane
• NSC 111998
• Rapi-Cure ODVE
• Vinyl stearyl ether
• E75902
• 1(Ethenyloxy)octadecane
• O0019
• 1(Vinyloxy)octadecane
• NSC111998
• Q27251664
• 15102HDV20
• 930-02-9
• UNII-15102HDV20
• 1-(Octadecyloxy)ethylene, AldrichCPR
• 9003-96-7
• n-octadecylvinylether
• Octadecane, 1-(ethenyloxy)-
• 1-(ETHENYLOXY)OCTADECANE
• BRN 1709820
• EINECS 213-208-3
• DTXCID5048847
• W-109618
• Ether, octadecyl vinyl
• MFCD00026686
• AKOS015836297
• SCHEMBL36065
• NS00001677
• 1-(Octadecyloxy)ethylene #
• NSC-111998
• Vinyloctadecyl ether
• CS-0077150
• DTXSID2061305
• 1-(Ethenyloxy)-octadecane
• EC 213-208-3
• stearylvinyl ether
• BS-42321
• n-octadecyl vinyl ether
• DB-057355
• Vinyl Octadecyl Ether

• MDL： MFCD00026686
• Inchi： 1S/C20H40O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-4-2/h4H,2-3,5-20H2,1H3
• InChI Key： QJJDJWUCRAPCOL-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCCCCCC)C=C

Computed Properties

• Exact Mass: 296.30800
• Monoisotopic Mass: 296.307916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.7
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.8138
• Melting Point: 24-28°C
• Boiling Point: 183-192°C 7mm
• Flash Point: >110°C
• Refractive Index: 1.4800 (estimate)
• PSA: 9.23000
• LogP: 7.40800
• FEMA: 2563
• Solubility: Not determined

Vinyl Octadecyl Ether Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：RG0300000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on Vinyl Octadecyl Ether

Comprehensive Guide to Vinyl Octadecyl Ether (CAS No. 930-02-9): Properties, Applications, and Industry Insights

Vinyl Octadecyl Ether (CAS No. 930-02-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile industrial applications. As a member of the vinyl ethers family, this compound combines an octadecyl (C18) chain with a reactive vinyl group, making it valuable in polymer chemistry, lubricant formulations, and surface modification technologies. Its long hydrophobic tail and polymerizable vinyl moiety have garnered attention in sectors ranging from coatings to advanced material science.

In recent years, the demand for high-performance additives and specialty monomers like Vinyl Octadecyl Ether has surged, driven by trends in sustainable materials and green chemistry. Researchers and manufacturers frequently search for "biodegradable vinyl ether derivatives" or "non-toxic polymer modifiers," reflecting the industry's shift toward eco-friendly alternatives. This compound’s compatibility with free-radical polymerization and ability to enhance hydrophobicity in coatings align with these priorities.

The synthesis of Vinyl Octadecyl Ether typically involves the reaction of octadecanol with acetylene under controlled conditions, yielding a product with high purity and stability. Its low volatility and excellent thermal resistance (often queried as "thermal stability of C18 vinyl ethers") make it suitable for high-temperature applications. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its molecular structure and purity.

One of the most prominent uses of Vinyl Octadecyl Ether is in the formulation of lubricant additives. Its long alkyl chain reduces friction and wear, addressing common search queries like "best friction-reducing agents for industrial oils." Additionally, it serves as a key monomer in the production of functional polymers, where it imparts water-repellent properties—answering frequent questions such as "how to improve hydrophobicity in polymer films."

In the coatings industry, Vinyl Octadecyl Ether is valued for its ability to modify surface energy, a topic often explored under search terms like "surface modification techniques for coatings." When copolymerized with acrylics or styrenics, it enhances adhesion and weather resistance, making it ideal for automotive and marine coatings. Recent studies also highlight its potential in nanomaterial functionalization, particularly for hydrophobic nanoparticles used in self-cleaning surfaces.

From a regulatory standpoint, Vinyl Octadecyl Ether is generally regarded as safe for industrial use when handled according to standard protocols. However, users often search for "safety data sheets for vinyl ether monomers" or "storage conditions for CAS 930-02-9," emphasizing the need for proper ventilation and inert storage environments to prevent polymerization.

Innovations in renewable chemistry have further expanded the relevance of Vinyl Octadecyl Ether. For instance, its derivatives are being explored in bio-based adhesives and packaging materials, aligning with the trend toward circular economy solutions. Searches for "sustainable alternatives to petrochemical monomers" underscore this shift, positioning CAS 930-02-9 as a candidate for greener material design.

In conclusion, Vinyl Octadecyl Ether (CAS No. 930-02-9) exemplifies the intersection of traditional chemistry and modern sustainability goals. Its multifaceted applications—from lubricants to smart coatings—coupled with its adaptability to eco-friendly processes, ensure its continued importance in industrial and research settings. As the demand for high-performance, sustainable chemicals grows, this compound remains a focal point for innovation and optimization.